Cas no 2171784-01-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid is a protected amino acid derivative featuring a fluorenylmethoxycarbonyl (Fmoc) group and a tetrahydrofuran (THF) side chain. The Fmoc moiety provides selective deprotection under mild basic conditions, making it suitable for solid-phase peptide synthesis (SPPS). The oxolan-3-yl carbamoyl group enhances solubility and introduces conformational constraints, useful in peptide design. The terminal carboxylic acid allows for further functionalization via standard coupling reactions. This compound is particularly valuable in medicinal chemistry and bioconjugation, where controlled reactivity and structural diversity are required. Its stability under SPPS conditions and compatibility with orthogonal protection strategies make it a versatile intermediate for complex peptide architectures.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid structure
2171784-01-1 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid
CAS No:2171784-01-1
MF:C24H26N2O6
MW:438.473046779633
CID:6567944
PubChem ID:165561019
Update Time:2025-06-23

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
    • EN300-1503497
    • 2171784-01-1
    • Inchi: 1S/C24H26N2O6/c27-22(28)10-9-21(23(29)25-15-11-12-31-13-15)26-24(30)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
    • InChI Key: WRBVRLZTJTXTOV-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 438.17908655g/mol
  • Monoisotopic Mass: 438.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 114Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1503497-0.05g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1503497-0.1g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1503497-0.25g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1503497-0.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1503497-1.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
1g
$3368.0 2023-06-05
Enamine
EN300-1503497-2.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1503497-5.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
5g
$9769.0 2023-06-05
Enamine
EN300-1503497-10.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
10g
$14487.0 2023-06-05
Enamine
EN300-1503497-50mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
50mg
$2829.0 2023-09-27
Enamine
EN300-1503497-100mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
2171784-01-1
100mg
$2963.0 2023-09-27

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic Acid (CAS No. 2171784-01-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid, identified by its CAS number 2171784-01-1, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-yl moiety and an oxolan ring. The presence of these structural elements contributes to its unique chemical properties and biological interactions. Specifically, the methoxycarbonyl group and the carbamoyl group play crucial roles in modulating the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate cellular processes through precise targeting of biological pathways. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid has emerged as a promising candidate in this context. Its ability to interact with specific proteins and enzymes has been explored in various preclinical studies, suggesting potential applications in the treatment of inflammatory diseases, metabolic disorders, and other conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only highlight the expertise required in organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

One of the most compelling aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These efforts have led to the identification of several analogs that exhibit improved solubility, bioavailability, and target specificity.

The biological activity of this compound has been extensively studied in vitro and in vivo. Initial findings suggest that it can modulate key signaling pathways involved in cell proliferation, differentiation, and apoptosis. These effects have been observed across various cell lines, indicating broad applicability in therapeutic contexts. Furthermore, animal models have provided valuable insights into its pharmacokinetic profile and potential side effects.

The role of structural analogs in optimizing drug candidates cannot be overstated. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity while minimizing off-target effects. The development of libraries of related compounds has enabled high-throughput screening campaigns, accelerating the discovery process. This approach has been particularly effective for identifying compounds with novel mechanisms of action.

The future prospects for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid are promising. Ongoing studies are focused on elucidating its mechanism of action at a molecular level, which could provide critical insights for drug development. Additionally, efforts are underway to translate preclinical findings into clinical trials, where its efficacy and safety will be rigorously evaluated in human populations.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, scientists can address complex challenges in drug discovery and development. The case of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-y)carbamoylbutanoic acid exemplifies how such collaborations can lead to breakthroughs with significant therapeutic implications.

In conclusion, 4-{(9H-fluorenine)]methyl]amino}-4-(tetrahydrofuran)]carbamic acid butyric acid (CAS No. 2171784–01–1) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for understanding disease mechanisms and developing new treatments. As research continues to advance, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD